N-tert-Butoxycarbonylcephalexin
N-tert-Butoxycarbonylcephalexin
Brand Name:
Vulcanchem
CAS No.:
28180-92-9
VCID:
VC0116734
InChI:
InChI=1S/C21H25N3O6S/c1-11-10-31-18-14(17(26)24(18)15(11)19(27)28)22-16(25)13(12-8-6-5-7-9-12)23-20(29)30-21(2,3)4/h5-9,13-14,18H,10H2,1-4H3,(H,22,25)(H,23,29)(H,27,28)/t13-,14-,18-/m1/s1
SMILES:
CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)OC(C)(C)C)SC1)C(=O)O
Molecular Formula:
C₂₁H₂₅N₃O₆S
Molecular Weight:
447.5
N-tert-Butoxycarbonylcephalexin
CAS No.: 28180-92-9
Reference Standards
VCID: VC0116734
Molecular Formula: C₂₁H₂₅N₃O₆S
Molecular Weight: 447.5
CAS No. | 28180-92-9 |
---|---|
Product Name | N-tert-Butoxycarbonylcephalexin |
Molecular Formula | C₂₁H₂₅N₃O₆S |
Molecular Weight | 447.5 |
IUPAC Name | (6R,7R)-3-methyl-7-[[(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
Standard InChI | InChI=1S/C21H25N3O6S/c1-11-10-31-18-14(17(26)24(18)15(11)19(27)28)22-16(25)13(12-8-6-5-7-9-12)23-20(29)30-21(2,3)4/h5-9,13-14,18H,10H2,1-4H3,(H,22,25)(H,23,29)(H,27,28)/t13-,14-,18-/m1/s1 |
SMILES | CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)OC(C)(C)C)SC1)C(=O)O |
Synonyms | [6R-[6α,7β(R*)]]-7-[[[[(1,1-Dimethylethoxy)carbonyl]amino]phenylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid |
PubChem Compound | 101880075 |
Last Modified | Nov 11 2021 |
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